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Compound of Interest

Compound Name:
7-Methoxy-1H-indazole-3-

carboxylic acid

Cat. No.: B586014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the handling, storage, and use of 7-
Methoxy-1H-indazole-3-carboxylic acid, a key intermediate in the synthesis of various

biologically active compounds. Due to the limited availability of specific experimental data for

this compound, the following information is based on the known properties of structurally similar

indazole carboxylic acid derivatives and established best practices in chemical and biological

research.

Chemical and Physical Properties
While specific experimental data for 7-Methoxy-1H-indazole-3-carboxylic acid is limited, the

following table summarizes its predicted and calculated properties.
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Property Value Source

Molecular Formula C₉H₈N₂O₃ PubChem[1]

Molecular Weight 192.17 g/mol PubChem[1]

XLogP3 (Predicted) 1.4 PubChem[1]

Hydrogen Bond Donors 2 PubChem[1]

Hydrogen Bond Acceptors 4 PubChem[1]

Appearance
Off-white to yellow crystalline

powder (based on analogs)
Chem-Impex[2]

Storage Temperature
0 - 8°C (short-term), -20°C

(long-term)
Chem-Impex[2]

Handling and Personal Protective Equipment (PPE)
As with any chemical compound, proper safety precautions should be taken when handling 7-
Methoxy-1H-indazole-3-carboxylic acid. The following guidelines are based on safety data

sheets for similar indazole derivatives.[3][4][5]

General Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.[3][5]

Avoid inhalation of dust.[4]

Avoid contact with skin and eyes.[3][4]

Wash hands thoroughly after handling.[3]

Keep away from strong oxidizing agents.[4]

Personal Protective Equipment (PPE):
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PPE Specification

Eye Protection Chemical safety goggles or face shield.[4]

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Respiratory Protection
Use a NIOSH-approved respirator if dust is

generated.

Skin and Body Protection Lab coat.

Storage
Proper storage is crucial to maintain the stability and integrity of 7-Methoxy-1H-indazole-3-
carboxylic acid.

Condition Recommendation

Solid Form

Store in a tightly sealed container in a cool, dry,

and dark place. For long-term storage, -20°C is

recommended. Some suppliers suggest storing

under an inert atmosphere like Argon.[6]

Stock Solutions

Store in tightly sealed vials at -20°C or -80°C.

Aliquoting into single-use volumes is highly

recommended to minimize freeze-thaw cycles.

Experimental Protocols
Preparation of Stock Solutions
Indazole carboxylic acid derivatives generally exhibit poor solubility in aqueous solutions.

Therefore, organic solvents are necessary to prepare concentrated stock solutions. Dimethyl

sulfoxide (DMSO) is the most commonly used solvent for this purpose.

Recommended Solvents and Concentrations:
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Solvent
Recommended
Concentration

Storage Conditions

DMSO 10-50 mM -20°C or -80°C, desiccated

DMF 10-50 mM -20°C or -80°C, desiccated

Ethanol 1-10 mM -20°C

Protocol for Preparing a 10 mM DMSO Stock Solution:

Equilibration: Allow the vial of solid 7-Methoxy-1H-indazole-3-carboxylic acid to reach

room temperature before opening to prevent moisture condensation.

Weighing: In a chemical fume hood, accurately weigh the desired amount of the compound

using a calibrated analytical balance. For 1 mL of a 10 mM stock solution, weigh 1.92 mg of

the compound (Molecular Weight = 192.17 g/mol ).

Solubilization: Add the appropriate volume of anhydrous DMSO to the solid compound. For

1.92 mg, add 1 mL of DMSO.

Dissolution: Vortex the solution vigorously for 1-2 minutes. If the compound does not fully

dissolve, brief sonication in a water bath may be applied. Visually inspect the solution to

ensure no solid particles remain.

Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed, amber-

colored vials or microcentrifuge tubes to minimize exposure to light and prevent degradation

from repeated freeze-thaw cycles. Store at -20°C or -80°C.

Experimental Workflow for Stock Solution Preparation:
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Workflow for Stock Solution Preparation

Preparation

Storage

Equilibrate compound to room temperature

Weigh compound

Add anhydrous DMSO

Vortex/Sonicate to dissolve

Aliquot into single-use vials

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a DMSO stock solution.

Preparation of Working Solutions for Biological Assays
Working solutions are prepared by diluting the concentrated stock solution into the appropriate

aqueous assay buffer. It is critical to ensure that the final concentration of the organic solvent

(e.g., DMSO) is low enough to not affect the biological system, typically ≤ 0.5%.[7]
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Protocol for Preparing a 10 µM Working Solution:

Thaw Stock: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Intermediate Dilution (Recommended): To avoid precipitation, perform an intermediate

dilution. For example, dilute the 10 mM stock solution 1:100 in the assay buffer to create a

100 µM solution.

Final Dilution: Perform the final dilution from the intermediate solution to achieve the desired

concentration. For a 10 µM final concentration, dilute the 100 µM intermediate solution 1:10

in the assay buffer.

Vehicle Control: Prepare a vehicle control containing the same final concentration of DMSO

as the test conditions.

Logical Flow for Dilution:
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Dilution Protocol Logic

10 mM Stock in DMSO

100 µM Intermediate in Assay Buffer

1:100 Dilution

Vehicle Control (same DMSO %)

Dilute to match final DMSO %

10 µM Working Solution in Assay Buffer

1:10 Dilution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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